Cas no 105618-02-8 (Galamustine)

• Product Name: Galamustine
• CAS No: 105618-02-8
• Molecular Formula: C₁₀H₁₉NO₅Cl₂
• Molecular Weight: 304.16756
• CID: 62557
• PubChem ID: 65891

Galamustine Properties

Names and Identifiers

• Galamustine
• 6-(Bis(2-chloroethyl)amino)-6-deoxy-D-galactopyranose
• (3R,4S,5R,6R)-6-[bis(2-chloroethyl)aminomethyl]oxane-2,3,4,5-tetrol
• GALAMUSTINE, ASSAY
• C6-Galactose mustard
• Galamustina
• Galamustinum
• UNII-P771FDQ1WJ
• D-Galactopyranose, 6-(bis(2-chloroethyl)amino)-6-deoxy-
• 6-(bis(2-chloroethyl)amino)-6-deoxygalactopyranose
• CHEMBL2105099
• 105618-02-8
• Galamustina [INN-Spanish]
• SCHEMBL2111577
• Galamustinum [INN-Latin]

• InChIKey： COKGUJJIBXWRNV-CYNREMDZSA-N
• Inchi： 1S/C10H19Cl2NO5/c11-1-3-13(4-2-12)5-6-7(14)8(15)9(16)10(17)18-6/h6-10,14-17H,1-5H2/t6-,7+,8+,9-,10?/m1/s1
• SMILES： ClCCN(C[C@H]1OC(O)[C@H](O)[C@@H](O)[C@H]1O)CCCl

Computed Properties

• Exact Mass: 303.06400
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 6
• Rotatable Bond Count: 6
• Monoisotopic Mass: 339.040706
• Heavy Atom Count: 19
• Complexity: 242
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 2
• XLogP3: -1.2
• Topological Polar Surface Area: 93.4

Experimental Properties

• LogP: -1.43410
• PSA: 93.39000
• Refractive Index: 1.582
• Boiling Point: 397°Cat760mmHg
• Flash Point: 193.9°C
• Density: 1.501

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Nitrogen mustard compounds